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Compound of Interest

Compound Name: Furazidine

Cat. No.: B1195691 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Furazidine, a nitrofuran anti-infective agent. Adherence to these procedures is

critical to ensure personnel safety, environmental protection, and regulatory compliance. The

disposal of laboratory chemicals is governed by overlapping regulations, and this guide is

intended to supplement, not replace, institutional, local, state, and federal guidelines.

Hazard Identification and Risk Assessment
Before handling Furazidine for disposal, it is essential to be aware of its associated hazards.

Furazidine is classified with several hazard statements that necessitate careful handling.[1][2]

[3]

Table 1: Furazidine Hazard Summary

Hazard Class GHS Code Description Source

Acute Toxicity, Oral H302
Harmful if
swallowed

[1][3]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1][3]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[2][3]
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| Specific Target Organ Toxicity | H335 | May cause respiratory irritation |[1][2] |

Personnel must wear appropriate Personal Protective Equipment (PPE), including safety

glasses, protective gloves, and a lab coat.[2][3] All handling of Furazidine powder should be

conducted in a well-ventilated area or a chemical fume hood to avoid dust formation and

inhalation.[3][4]

Regulatory Framework
The disposal of pharmaceutical waste, including Furazidine, is regulated by multiple agencies,

primarily the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[5][6] A key provision for healthcare and laboratory facilities is the EPA's

Subpart P rule, which explicitly bans the sewering (i.e., flushing down the drain) of hazardous

waste pharmaceuticals.[6][7]

It is the responsibility of the waste generator to determine if their waste is hazardous. While

Furazidine is not explicitly listed as a P- or U-listed hazardous waste by RCRA, it must be

evaluated for hazardous characteristics (ignitability, corrosivity, reactivity, toxicity). Consult your

institution's Environmental Health and Safety (EHS) department for a definitive classification.

Disposal Workflow
The following diagram outlines the decision-making process for the proper segregation and

disposal of Furazidine waste.
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Identify Furazidine Waste
(Expired chemical, contaminated labware,

spill cleanup material)

Is waste classified as RCRA
Hazardous by your institution/state?

Segregate as
Non-Hazardous

Pharmaceutical Waste

No  

Segregate as
RCRA Hazardous

Pharmaceutical Waste

  Yes

Place in designated
BLUE or WHITE

Pharmaceutical Waste Container

Place in designated
BLACK RCRA Hazardous

Waste Container

Waste collected by
approved hazardous

waste vendor for incineration

Click to download full resolution via product page

Caption: Furazidine Waste Disposal Decision Workflow.
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Step-by-Step Disposal Protocols
Consult EHS: Confirm the waste classification (hazardous vs. non-hazardous) with your

institution's EHS department.

Container Labeling: Obtain the correct waste container as determined by the workflow above

(e.g., black for hazardous, blue/white for non-hazardous). Ensure the container is clearly

labeled with "Hazardous Waste" or "Non-Hazardous Pharmaceutical Waste" and lists the

chemical name "Furazidine."

Packaging: Place the original container of Furazidine into the designated waste container. If

the original container is damaged, carefully transfer the powder in a fume hood into a new,

sealed, and compatible container before placing it in the final waste drum.

Storage: Store the waste container in a designated satellite accumulation area. Keep the

container closed except when adding waste.

Pickup: Arrange for pickup through your institution's EHS-approved waste management

vendor. Hazardous pharmaceutical waste is typically disposed of via incineration.[6]

This procedure applies to items such as gloves, weigh boats, pipette tips, and paper towels

contaminated with small amounts of Furazidine.

Segregation: Do not mix this waste with regular trash or biohazardous waste.

Packaging: Place all contaminated solid waste into a suitable, clearly labeled container. This

is often a designated bag or bin for "Trace Chemical Waste" or as directed by your EHS

office.

Disposal:

If the waste is deemed RCRA Hazardous, it must be placed in the black hazardous waste

container.

If the waste is Non-Hazardous, it should be placed in the appropriate non-hazardous

pharmaceutical waste stream.
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Ensure Safety: Evacuate the immediate area if the spill is large or dust is airborne. Ensure

proper ventilation. Wear required PPE: safety glasses, gloves, lab coat, and if necessary,

respiratory protection.[3]

Containment: Cover the spill with an absorbent material suitable for chemical powders. Avoid

creating dust.[3][4]

Collection: Carefully sweep or scoop the absorbed material and spilled powder into a

suitable, sealable container.[3]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

(e.g., paper towels) as contaminated debris.[3]

Disposal: Label the container with the contents ("Furazidine Spill Debris") and manage it as

hazardous waste in the black RCRA container, pending EHS guidance.

Under no circumstances should Furazidine or its contaminated waste be disposed of in regular

trash or flushed down the drain.[6][7] Improper disposal can lead to environmental

contamination and significant regulatory violations.[5] Always consult your local regulations and

institutional safety protocols before proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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